P1788: A Novel Dihydroorotate Dehydrogenase Inhibitor Bridging Pyrimidine Metabolism, DNA Damage, and Interferon Signaling
P1788: A Novel Dihydroorotate Dehydrogenase Inhibitor Bridging Pyrimidine Metabolism, DNA Damage, and Interferon Signaling
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
P1788 is a novel small molecule inhibitor of the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH), a critical component of the de novo pyrimidine biosynthesis pathway.[1][2][3][4] Chemically classified as a cerpegin-derived furo[3,4-c]pyridine-3,4(1H,5H)-dione, P1788 was identified through an in silico screening of a unique chemical library.[3][4] Its mechanism of action involves the depletion of the cellular pyrimidine pool, which subsequently induces a DNA damage response and amplifies the cellular response to both type I and type II interferons.[1][3][4] This dual activity positions P1788 as a promising candidate for anticancer therapies, potentially enhancing the efficacy of immunotherapies. This document provides a comprehensive overview of the discovery, synthesis pathway, and biological activity of P1788, including detailed experimental protocols and visual representations of its mechanism of action.
Discovery and Rationale
The rapidly proliferating nature of cancer cells necessitates a high rate of nucleotide biosynthesis to support DNA and RNA synthesis.[1] The de novo pyrimidine synthesis pathway is a key metabolic route for producing the pyrimidine bases essential for these processes. Dihydroorotate dehydrogenase (DHODH) catalyzes the fourth and rate-limiting step in this pathway, making it an attractive target for anticancer drug development.[1]
P1788 was discovered through an in silico screening of a chemical library from Erevan University, utilizing the crystal structures of DHODH complexed with known inhibitors as templates.[3][4] This compound, a derivative of the alkaloid cerpegin, was identified as a novel inhibitor of pyrimidine biosynthesis.[1][3][4] Subsequent studies have focused on elucidating its unique mechanism of action that links metabolic inhibition to the potentiation of innate immune responses.
Synthesis Pathway
The specific, step-by-step synthesis protocol for P1788 is not publicly available in the primary scientific literature. However, based on its classification as a cerpegin-derived furo[3,4-c]pyridine-3,4(1H,5H)-dione, a general synthetic approach can be postulated. The synthesis of related furo[3,4-c]pyridin-4(5H)-ones often involves the reaction of substituted furan-2,3-diones with amines.
Caption: Postulated synthesis of the core P1788 structure.
Quantitative Data
Specific quantitative data for P1788, such as its IC50 value against DHODH and preclinical pharmacokinetic parameters, are not available in the public domain. The following tables are structured to present such data once it becomes available.
Table 1: In Vitro Activity of P1788
| Parameter | Value | Cell Line/Assay Conditions |
| DHODH Inhibition (IC50) | Data not publicly available | Recombinant human DHODH enzyme assay |
| Cell Growth Inhibition (GI50) | Data not publicly available | Various cancer cell lines |
Table 2: Preclinical Pharmacokinetic Profile of P1788
| Parameter | Route of Administration | Species | Value |
| Cmax | Data not publicly available | Data not publicly available | Data not publicly available |
| Tmax | Data not publicly available | Data not publicly available | Data not publicly available |
| Half-life (t1/2) | Data not publicly available | Data not publicly available | Data not publicly available |
| Bioavailability (%) | Data not publicly available | Data not publicly available | Data not publicly available |
Mechanism of Action: Signaling Pathways
P1788 exerts its biological effects through a multi-faceted mechanism that begins with the inhibition of DHODH and culminates in the enhancement of anti-tumor immunity.
Inhibition of De Novo Pyrimidine Biosynthesis
P1788 directly inhibits DHODH, leading to a depletion of the cellular pool of pyrimidines. This metabolic stress is particularly detrimental to rapidly proliferating cancer cells that rely on this pathway.
Caption: P1788 inhibits DHODH, blocking pyrimidine synthesis.
Induction of DNA Damage Response and Interferon Signaling
The depletion of pyrimidines caused by P1788 leads to replicative stress and DNA damage, evidenced by the phosphorylation of H2AX (γH2AX).[3][4] This DNA damage response, in turn, activates signaling pathways that enhance the production and response to type I and type II interferons.[1][3][4] This creates a critical link between metabolic inhibition and the activation of innate immunity.
Caption: P1788's downstream effects on DNA damage and interferon signaling.
Experimental Protocols
The following are detailed methodologies for key experiments relevant to the study of P1788, based on standard laboratory practices.
DHODH Inhibition Assay (Spectrophotometric)
This assay measures the enzymatic activity of DHODH by monitoring the reduction of an artificial electron acceptor, 2,6-dichloroindophenol (DCIP).
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Reagents:
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Assay Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100.
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Recombinant human DHODH.
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L-Dihydroorotic acid (DHO), substrate.
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Coenzyme Q10 (CoQ10), electron acceptor.
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2,6-dichloroindophenol (DCIP), colorimetric indicator.
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P1788 and control inhibitors (e.g., Brequinar).
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DMSO for compound dilution.
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Procedure:
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Prepare serial dilutions of P1788 and control inhibitors in DMSO.
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In a 96-well plate, add 2 µL of the compound dilutions (or DMSO for control).
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Add recombinant human DHODH to each well and incubate for 15 minutes at room temperature to allow for compound binding.
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Prepare a reaction mixture containing DHO, CoQ10, and DCIP in the assay buffer.
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Initiate the reaction by adding the reaction mixture to each well.
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Immediately measure the decrease in absorbance at 600 nm at regular intervals using a microplate reader.
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Calculate the initial reaction rates and determine the IC50 value for P1788.
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γH2AX Immunofluorescence Staining for DNA Damage
This protocol details the detection of DNA double-strand breaks through the visualization of γH2AX foci in treated cells.
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Materials:
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Cell culture medium, flasks, and plates.
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P1788.
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Phosphate-buffered saline (PBS).
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Fixation solution (e.g., 4% paraformaldehyde in PBS).
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Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS).
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Blocking solution (e.g., 1% BSA in PBS with 0.1% Tween-20).
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Primary antibody: anti-phospho-Histone H2A.X (Ser139) antibody.
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Secondary antibody: fluorescently-conjugated anti-primary antibody (e.g., Alexa Fluor 488).
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DAPI for nuclear counterstaining.
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Fluorescence microscope.
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-
Procedure:
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Seed cells on coverslips in a multi-well plate and allow them to adhere overnight.
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Treat cells with various concentrations of P1788 for the desired duration.
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Wash the cells with PBS.
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Fix the cells with the fixation solution for 15 minutes at room temperature.
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Wash the cells with PBS.
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Permeabilize the cells with the permeabilization buffer for 10 minutes.
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Wash the cells with PBS.
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Block non-specific antibody binding with the blocking solution for 1 hour.
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Incubate the cells with the primary anti-γH2AX antibody diluted in the blocking solution overnight at 4°C.
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Wash the cells with PBS.
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Incubate the cells with the fluorescently-conjugated secondary antibody for 1 hour at room temperature in the dark.
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Wash the cells with PBS.
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Mount the coverslips on microscope slides with a mounting medium containing DAPI.
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Visualize and quantify the γH2AX foci using a fluorescence microscope.
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Interferon Signaling Pathway Activation Assay
This assay can be performed using a reporter cell line that expresses a reporter gene (e.g., luciferase or GFP) under the control of an Interferon-Stimulated Response Element (ISRE).
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Materials:
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ISRE-reporter cell line (e.g., HEK293T-ISRE-Lucia).
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Cell culture medium.
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P1788.
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Recombinant human Interferon-α (IFN-α) or Interferon-γ (IFN-γ).
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Luciferase assay reagent.
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Luminometer.
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-
Procedure:
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Seed the ISRE-reporter cells in a 96-well plate and allow them to adhere overnight.
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Pre-treat the cells with various concentrations of P1788 for a specified period.
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Stimulate the cells with a sub-optimal concentration of IFN-α or IFN-γ.
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Incubate the cells for the desired duration to allow for reporter gene expression.
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Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.
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Analyze the data to determine the effect of P1788 on IFN-induced ISRE activity.
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Conclusion
P1788 is a novel DHODH inhibitor with a unique mechanism of action that extends beyond simple metabolic inhibition. By depleting the pyrimidine pool, it induces a DNA damage response that, in turn, enhances the cellular sensitivity to interferons. This intricate interplay between metabolism, DNA integrity, and innate immunity highlights a promising new avenue for cancer therapy. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of P1788, both as a monotherapy and in combination with existing immunotherapies. The lack of publicly available quantitative data on its potency and pharmacokinetic profile remains a key area for future research and disclosure.
References
- 1. DHODH inhibition enhances the efficacy of immune checkpoint blockade by increasing cancer cell antigen presentation | eLife [elifesciences.org]
- 2. medchemexpress.com [medchemexpress.com]
- 3. patents.justia.com [patents.justia.com]
- 4. Design, synthesis, molecular modeling, and biological evaluation of acrylamide derivatives as potent inhibitors of human dihydroorotate dehydrogenase for the treatment of rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
